Cas no 1250561-71-7 ((4-Butoxyphenyl)methanesulfonyl chloride)

• Product Name: (4-Butoxyphenyl)methanesulfonyl chloride
• CAS No: 1250561-71-7
• MF: C₁₁H₁₅ClO₃S
• MW: 262.753001451492
• CID: 5282050
• PubChem ID: 98695842
• Update Time: 2025-11-07

(4-Butoxyphenyl)methanesulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• EN300-681121
• (4-butoxyphenyl)methanesulfonyl chloride
• 1250561-71-7
• (4-Butoxyphenyl)methanesulfonyl chloride

• Inchi： 1S/C11H15ClO3S/c1-2-3-8-15-11-6-4-10(5-7-11)9-16(12,13)14/h4-7H,2-3,8-9H2,1H3
• InChI Key： CAAZGDVRFMCZKU-UHFFFAOYSA-N
• SMILES： ClS(CC1C=CC(=CC=1)OCCCC)(=O)=O

Computed Properties

• Exact Mass: 262.0430432g/mol
• Monoisotopic Mass: 262.0430432g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 276
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 51.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on (4-Butoxyphenyl)methanesulfonyl chloride

(4-Butoxyphenyl)methanesulfonyl chloride: A Comprehensive Overview

(4-Butoxyphenyl)methanesulfonyl chloride, also known by its CAS number 1250561-71-7, is a versatile organic compound with significant applications in the field of organic synthesis and materials science. This compound, characterized by its sulfonyl chloride functional group, has garnered attention due to its reactivity and potential in various chemical transformations. Recent studies have highlighted its role in the synthesis of bioactive molecules and advanced materials, underscoring its importance in contemporary research.

The structure of (4-Butoxyphenyl)methanesulfonyl chloride consists of a phenyl ring substituted with a butoxy group at the para position, attached to a methanesulfonyl chloride moiety. This configuration imparts unique electronic and steric properties, making it a valuable building block in organic chemistry. The sulfonyl chloride group is particularly reactive, facilitating nucleophilic substitutions and enabling the formation of diverse derivatives.

Recent advancements in synthetic methodologies have enhanced the efficiency of preparing (4-Butoxyphenyl)methanesulfonyl chloride. Researchers have explored various routes, including the sulfonation of aromatic compounds followed by chlorination, to optimize yield and purity. These methods leverage modern catalytic systems and green chemistry principles, aligning with sustainability goals in the chemical industry.

In terms of applications, (4-Butoxyphenyl)methanesulfonyl chloride has found utility in the synthesis of pharmaceutical intermediates, agrochemicals, and specialty chemicals. Its ability to undergo nucleophilic aromatic substitution reactions has been exploited to construct complex molecular architectures with high precision. Moreover, this compound serves as a precursor for the preparation of sulfonamides and sulfonate esters, which are integral to various industrial processes.

Recent studies have also investigated the use of (4-Butoxyphenyl)methanesulfonyl chloride in polymer chemistry. Its reactivity allows for the incorporation into polymeric materials, potentially enhancing their thermal stability and mechanical properties. Such applications highlight its versatility across multiple disciplines within chemistry.

The handling and storage of (4-Butoxyphenyl)methanesulfonyl chloride require adherence to standard laboratory safety protocols due to its reactive nature. Proper ventilation and personal protective equipment are essential during manipulation to ensure safe working conditions.

In conclusion, (4-Butoxyphenyl)methanesulfonyl chloride stands as a pivotal compound in modern organic synthesis, offering manifold opportunities for innovation across diverse fields. Its continued exploration promises further advancements in both academic research and industrial applications.